Cas no 93250-91-0 ((2R,4S)-methyl2-tert-butyl-3-formyloxazolidine-4-carboxylate)

• Product Name: (2R,4S)-methyl2-tert-butyl-3-formyloxazolidine-4-carboxylate
• CAS No: 93250-91-0
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD11042239
• CID: 1095714
• PubChem ID: 13523271
• Update Time: 2025-11-07

(2R,4S)-methyl2-tert-butyl-3-formyloxazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-methyl2-tert-butyl-3-formyloxazolidine-4-carboxylate
• (2R,4S)-METHYL 2-TERT-BUTYL-3-FORMYLOXAZOLIDINE-4-CARBOXYLATE
• 4-Oxazolidinecarboxylic acid, 2-(1,1-dimethylethyl)-3-formyl-, methyl ester, (2R-cis)-
• methyl (2r,4s)-2-tert-butyl-3-formyl-1,3-oxazolidine-4-carboxylate
• 93250-91-0
• (2R,4S)-2-tert-butyl-3-formyloxazolidine-4-carboxylic acid methyl ester
• AMY4587
• Methyl (2R,4S)-2-(tert-Butyl)-3-formyloxazolidine-4-carboxylate
• SCHEMBL1986173
• Methyl 2-tert-butyl-3-formyl-1,3-oxazolidine-4-carboxylate #
• AC9577
• (2R,4S)-Methyl 2-(tert-butyl)-3-formyloxazolidine-4-carboxylate

• MDL： MFCD11042239
• Inchi： 1S/C10H17NO4/c1-10(2,3)9-11(6-12)7(5-15-9)8(13)14-4/h6-7,9H,5H2,1-4H3/t7-,9+/m0/s1
• InChI Key： CUOGQSHIYFHDEM-IONNQARKSA-N
• SMILES： O1C[C@@H](C(=O)OC)N(C=O)[C@H]1C(C)(C)C

Computed Properties

• Exact Mass: 215.116
• Monoisotopic Mass: 215.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.2±0.0 g/cm3
• Boiling Point: 318.2±0.0 °C at 760 mmHg
• Flash Point: 146.2±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

(2R,4S)-methyl2-tert-butyl-3-formyloxazolidine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,4S)-methyl2-tert-butyl-3-formyloxazolidine-4-carboxylate

Recent Advances in the Application of (2R,4S)-methyl2-tert-butyl-3-formyloxazolidine-4-carboxylate (CAS: 93250-91-0) in Chemical Biology and Pharmaceutical Research

The compound (2R,4S)-methyl2-tert-butyl-3-formyloxazolidine-4-carboxylate (CAS: 93250-91-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral oxazolidine derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of peptidomimetics and enzyme inhibitors. Recent studies have highlighted its role in facilitating stereoselective reactions, enabling the construction of complex molecular architectures with high enantiomeric purity. The compound's unique structural features, including the formyl and carboxylate functional groups, make it a valuable building block for drug discovery and medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of (2R,4S)-methyl2-tert-butyl-3-formyloxazolidine-4-carboxylate in the synthesis of novel protease inhibitors targeting SARS-CoV-2 main protease (Mpro). The compound was employed as a key chiral auxiliary to introduce stereochemical control during the formation of critical peptide bonds. The resulting inhibitors exhibited nanomolar affinity for Mpro, showcasing the potential of this intermediate in antiviral drug development. The study also emphasized the compound's stability under various reaction conditions, which is crucial for scalable synthetic routes.

Another significant application was reported in the field of asymmetric catalysis. A 2022 paper in Organic Letters detailed the use of (2R,4S)-methyl2-tert-butyl-3-formyloxazolidine-4-carboxylate as a precursor for chiral ligands in transition metal-catalyzed reactions. The researchers successfully transformed the compound into a series of bidentate ligands that demonstrated exceptional enantioselectivity in asymmetric hydrogenation reactions. This development opens new avenues for the synthesis of chiral pharmaceutical intermediates, potentially reducing the cost and complexity of manufacturing enantiopure drugs.

Recent advancements in analytical techniques have also contributed to a better understanding of this compound's properties. A 2023 study published in Analytical Chemistry employed advanced NMR spectroscopy and mass spectrometry to characterize the conformational dynamics of (2R,4S)-methyl2-tert-butyl-3-formyloxazolidine-4-carboxylate in solution. The findings revealed interesting solvent-dependent conformational equilibria that could influence its reactivity in synthetic applications. This fundamental understanding is critical for optimizing reaction conditions in pharmaceutical synthesis.

From a safety and regulatory perspective, recent toxicological studies have provided important data on this compound. A 2022 assessment published in Regulatory Toxicology and Pharmacology examined the acute and subchronic toxicity of (2R,4S)-methyl2-tert-butyl-3-formyloxazolidine-4-carboxylate in animal models. The results indicated favorable safety profiles at concentrations typically used in pharmaceutical manufacturing, supporting its continued application in drug development. However, the study recommended proper handling procedures due to potential irritant properties observed at higher concentrations.

Looking forward, the unique properties of (2R,4S)-methyl2-tert-butyl-3-formyloxazolidine-4-carboxylate position it as a promising candidate for emerging applications in targeted drug delivery systems. Preliminary research presented at the 2023 American Chemical Society National Meeting suggested its potential use in prodrug design, where its formyl group could be exploited for pH-sensitive drug release mechanisms. As research continues, we anticipate seeing more innovative applications of this versatile chiral building block in pharmaceutical sciences.